Cas no 428464-91-9 (4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde)

• Product Name: 4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde
• CAS No: 428464-91-9
• MF: C₁₇H₁₇ClO₄
• MW: 320.767484426498
• CID: 6304754
• PubChem ID: 2284193
• Update Time: 2025-05-20

4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• AB00108184-01
• 428464-91-9
• 4-[2-(2-chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde
• Z274629722
• EN300-1189173
• AKOS001425701
• 4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde

• Inchi： 1S/C17H17ClO4/c1-12-3-5-14(18)16(9-12)22-8-7-21-15-6-4-13(11-19)10-17(15)20-2/h3-6,9-11H,7-8H2,1-2H3
• InChI Key： BDHBTFZHYKXCKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OCCOC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 320.0815367g/mol
• Monoisotopic Mass: 320.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde

Comprehensive Overview of 4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde (CAS No. 428464-91-9)

4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 428464-91-9 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. The compound's structure features a benzaldehyde core modified with ethoxy and methoxy functional groups, which enhance its reactivity and solubility in organic solvents.

Researchers frequently inquire about the synthesis methods for 4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde, particularly its role as an intermediate in drug development. Recent studies highlight its potential in designing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds. The compound's chloro and methyl substituents contribute to its stability, making it a candidate for high-throughput screening in medicinal chemistry.

In agrochemical applications, this compound is explored for its herbicidal and plant growth regulation properties. Its phenoxyethoxy moiety mimics natural plant hormones, offering a sustainable alternative to traditional pesticides. Environmental scientists are investigating its biodegradability and ecotoxicology profiles to address concerns about chemical residues in ecosystems—a topic trending in green chemistry forums.

The analytical characterization of CAS 428464-91-9 involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity assessment and batch consistency, critical for industrial-scale production. FAQs often focus on its storage conditions (recommended at 2–8°C under inert atmosphere) and handling precautions to prevent degradation.

Emerging trends link this compound to catalysis research, where its aldehyde group participates in C-C coupling reactions. Patent analyses reveal its use in OLED materials and photovoltaic devices, tapping into the renewable energy sector. Such interdisciplinary relevance boosts its visibility in scientific literature and patent databases.

For suppliers and distributors, 4-[2-(2-Chloro-5-methylphenoxy)ethoxy]-3-methoxybenzaldehyde is cataloged under fine chemicals with strict QC protocols. Market reports indicate rising demand in Asia-Pacific regions, driven by pharmaceutical outsourcing. SEO-optimized queries often include "buy 428464-91-9" or "price of 3-methoxybenzaldehyde derivatives," reflecting commercial interest.

In conclusion, CAS 428464-91-9 exemplifies the convergence of chemical innovation and industrial utility. Its versatility across life sciences and material engineering positions it as a compound of enduring scientific and economic value.